Cas no 13595-34-1 (4-methylbenzenesulfonate;trimethyl(octadecyl)azanium)

• Product Name: 4-methylbenzenesulfonate;trimethyl(octadecyl)azanium
• CAS No: 13595-34-1
• MF: C₂₈H₅₃NO₃S
• MW: 483.790327787399
• CID: 1239704
• PubChem ID: 14877250
• Update Time: 2025-04-20

4-methylbenzenesulfonate;trimethyl(octadecyl)azanium Chemical and Physical Properties

Names and Identifiers

• AGN-PC-002VEP
• NSC74566
• NSC-74566
• trimethyl(octadecyl)azanium
• 4-methylbenzenesulfonate,trimethyl(octadecyl)azanium
• 4-methylbenzenesulfonate
• NSC 74566
• N,N,N-Trimethyloctadecan-1-aminium 4-methylbenzene-1-sulfonate
• SCHEMBL330681
• DTXSID10564946
• 13595-34-1
• 4-methylbenzenesulfonate;trimethyl(octadecyl)azanium

• Inchi： 1S/C21H46N.C7H8O3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2,3)4;1-6-2-4-7(5-3-6)11(8,9)10/h5-21H2,1-4H3;2-5H,1H3,(H,8,9,10)/q+1;/p-1
• InChI Key： PMAGERQWGYIIPV-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+](C)(C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 483.37500
• Monoisotopic Mass: 483.37461573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 17
• Complexity: 398
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.58000
• LogP: 8.93400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates